Cas no 2229609-28-1 (1-2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229609-28-1
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5570121
• PubChem ID: 165656978
• Update Time: 2025-11-06

1-2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1746025
• 1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-yl]cyclopropan-1-amine
• 2229609-28-1
• 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ylcyclopropan-1-amine

• Inchi： 1S/C12H20N2/c1-8-7-10(9(2)14-8)11(3,4)12(13)5-6-12/h7,14H,5-6,13H2,1-4H3
• InChI Key： QLBJCAUKSYRQMW-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)C2C=C(C)NC=2C)CC1

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ylcyclopropan-1-amine

Chemical Profile of 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2229609-28-1)

1-2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ylcyclopropan-1-amine is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2229609-28-1, belongs to a class of heterocyclic derivatives that are being extensively explored for their therapeutic applications. The presence of a cyclopropane ring fused with a pyrrole moiety, along with an alkyl chain substituent, makes this molecule of particular interest for further investigation.

The molecular structure of 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ylcyclopropan-1-amine exhibits a high degree of conformational flexibility, which is a critical factor in determining its pharmacological properties. The cyclopropane ring is known to introduce strain into the molecule, which can influence its interactions with biological targets. This strain can be harnessed to enhance binding affinity or modulate specific enzymatic activities. In contrast, the pyrrole ring is a well-known pharmacophore that is frequently encountered in bioactive molecules, particularly in antiviral and anticancer agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. Studies using molecular docking simulations have suggested that 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ylcyclopropan-1-amine may interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. This has opened up avenues for exploring its potential as an anti-inflammatory agent or a modulator of immune responses.

The synthesis of this compound presents unique challenges due to the complexity of its structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent methodologies have focused on simplifying these processes by employing catalytic strategies that can streamline the construction of the cyclopropane and pyrrole moieties. Such improvements not only enhance the efficiency of synthesis but also reduce the environmental impact associated with traditional approaches.

In vitro studies have begun to unravel the biological profile of 1-(2-(2,5-dimethylpyrrolidinyl)cyclopropyl)amine, as it is sometimes referred to informally. Initial experiments have shown promising results in terms of inhibitory activity against certain kinases and transcription factors. These findings are particularly intriguing given the role that dysregulation of these targets plays in various diseases, including cancer and autoimmune disorders. Further investigation into its mechanism of action could provide insights into how such molecules modulate cellular processes.

The development of novel drug candidates relies heavily on understanding their interactions at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-function relationships of complex organic molecules like CAS No. 2229609 - 28 - 1. These structural insights are crucial for guiding medicinal chemists in designing derivatives with enhanced potency and selectivity.

One particularly exciting aspect of this compound is its potential for scaffold hopping—a strategy where the core structure is modified to explore new chemical space while retaining key pharmacophoric elements. By leveraging the flexibility inherent in its cyclopropane-pyrrole framework, researchers can generate libraries of analogs that may exhibit novel biological activities. This approach aligns well with current trends in drug discovery, which emphasize diversity and innovation.

The pharmacokinetic properties of 1-(2-(2,5-dimethylpyrrolidinyl)cyclopropyl)amine are also under scrutiny as part of its overall evaluation as a drug candidate. Factors such as solubility, stability, and metabolic clearance rates must be carefully considered to ensure that it behaves favorably in preclinical and clinical settings. Advances in biopharmaceutical profiling have provided tools for predicting these properties early in the development pipeline, thereby reducing attrition rates associated with poor drug-like characteristics.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in evaluating compounds like CAS No 2229609 - 28 - 1 for therapeutic use. These partnerships facilitate access to resources such as synthetic expertise, biological screening platforms, and regulatory guidance—elements that are essential for translating laboratory discoveries into viable drug candidates.

The future direction for research on this molecule includes exploring its potential applications beyond traditional pharmaceuticals. For instance, its unique structural features might make it suitable for use as an intermediate in material science or as a component in agrochemical formulations targeting specific biological pathways in plants or pests.

In conclusion,1 - 2 - (2 , 5 - dimethyl - 1 H - pyrrol - 3 - yl ) propan - 2 - ylcyclopropan - 1 - amine ( CAS No . 2229609 - 28 - 1 ) represents an intriguing compound with multifaceted potential applications across multiple scientific domains . Its complex architecture , coupled with promising preliminary biological data , positions it as a valuable subject for further investigation . As research continues to uncover new aspects of its properties , it may emerge as a key player in addressing unmet medical needs or advancing industrial applications .